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Compound of Interest

Compound Name: Encelin

Cat. No.: B094070

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Encelin, a sesquiterpene lactone with known
antifungal properties, against established antifungal agents. Due to the limited publicly
available data on the specific molecular target of Encelin, this document outlines a proposed
mechanism of action and a comprehensive experimental workflow for its validation. The guide
presents available quantitative data, detailed experimental protocols, and visual diagrams to
facilitate further research and drug development efforts.

Proposed Antifungal Target and Signhaling Pathway
of Encelin

Encelin is a sesquiterpene lactone that has demonstrated antifungal activity by affecting the
growth and morphogenetic processes of fungi such as Mucor rouxii.[1] While its precise
molecular target has not been definitively identified in the available literature, sesquiterpene
lactones are known to be reactive molecules that can form covalent bonds with biological
macromolecules, often through Michael addition. A plausible hypothesis is that Encelin's
antifungal activity stems from the inhibition of crucial enzymes involved in fungal cell wall
biosynthesis, such as chitin synthase. This inhibition would disrupt cell wall integrity, leading to
osmotic stress and ultimately, fungal cell death.

Below is a diagram illustrating the proposed signaling pathway for Encelin's antifungal action,
postulating chitin synthase as its primary target.
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Start: Hypothesis
Encelin targets Chitin Synthase

Determine MIC of Encelin
against target fungi

Biochemical Assay:
In vitro Chitin Synthase
Activity Assay

Genetic Validation:
Chitin Synthase Overexpression/
Deletion Mutants

Direct Binding Assay:
Surface Plasmon Resonance (SPR)
or Isothermal Titration Calorimetry (ITC)

Cellular Assay:
Quantify Chitin Content
in Encelin-treated cells

Conclusion:
Validate/Refute Chitin Synthase
as the target of Encelin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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